5-nitro-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 5-nitro-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H8N4O4S2/c20-13(16-15-18-17-14(23-15)11-2-1-5-24-11)12-7-8-6-9(19(21)22)3-4-10(8)25-12/h1-7H,(H,16,18,20)
• InChI Key: YZTNIAJYCHVYDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(O2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C15H8N4O4S2
• Molecular Weight: 372.4 g/mol

Description

5-nitro-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H8N4O4S2 and its molecular weight is 372.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various derivatives of 1,3,4-oxadiazole and thiophene, including structures similar to the specified compound, exploring their physical and chemical properties. These compounds have been characterized using techniques like IR, NMR, and mass spectrometry to understand their structure and potential applications (Daoud, Ali, & Ahmed, 2010), (Talupur, Satheesh, & Chandrasekhar, 2021).

Photophysical Properties

The photophysical properties of thiophene substituted 1,3,4-oxadiazole derivatives have been investigated for their potential use in photonic, sensor, and optoelectronic devices. These studies include measurements of dipole moments and energy gap computations, providing insights into their suitability for optoelectronic applications (Naik, Maridevarmath, Khazi, & Malimath, 2019).

Antidiabetic Screening

Some derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for antidiabetic activity, demonstrating the therapeutic potential of these compounds. The antidiabetic properties were assessed using α-amylase inhibition assays (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Antimicrobial Agents

Studies have shown that 1,3,4-oxadiazole derivatives exhibit significant antibacterial and moderate antifungal activities. This highlights their potential use as antimicrobial agents in medical and pharmaceutical applications (Chawla, Arora, Parameswaran, Chan, Sharma, Michael, & Ravi, 2010).

Crystal Structure Analysis

The crystal structure of related compounds has been analyzed using X-ray diffraction, providing detailed insights into their molecular structure and stability. This information is crucial for understanding the interaction and reactivity of these molecules (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).

Energy Transfer Studies

Energy transfer studies using derivatives of thiophene substituted 1,3,4-oxadiazoles have been conducted, suggesting applications in energy transfer dye lasers and plastic scintillation detectors (Naik, Deshapande, Khazi, & Malimath, 2018).

Antioxidant Activity

The antioxidant properties of some derivatives have been explored, with certain compounds showing potent antioxidant activity. This suggests their potential use in developing new antioxidant agents (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

Sensor Applications

The potential of thiophene substituted 1,3,4-oxadiazole derivatives as sensors, particularly for aniline detection, has been explored. This highlights their utility in the development of new sensor technologies (Naik, Khazi, & Malimath, 2018).